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Compound of Interest

Compound Name: 4-Chloro-7-methyl-3-nitrocoumarin

Cat. No.: B3043083 Get Quote

4-Chloro-7-methyl-3-nitrocoumarin: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical data, synthesis, and

potential biological significance of 4-Chloro-7-methyl-3-nitrocoumarin. Due to the limited

availability of detailed experimental data for this specific compound, this guide also

incorporates information on the broader class of nitro- and chloro-substituted coumarin

derivatives to provide a foundational understanding for researchers. All quantitative data is

presented in structured tables for clarity, and conceptual workflows and signaling pathways are

visualized using diagrams.

Chemical Data and Identification
4-Chloro-7-methyl-3-nitrocoumarin is a coumarin derivative with the chemical formula

C₁₀H₆ClNO₄. The presence of the nitro group and chlorine atom on the coumarin scaffold

suggests potential for diverse chemical reactivity and biological activity.

Table 1: Chemical Identifiers for 4-Chloro-7-methyl-3-nitrocoumarin
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Identifier Value

CAS Number 720676-48-2

Molecular Formula C₁₀H₆ClNO₄

Molecular Weight 239.61 g/mol

InChI
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10(13)9(8(6)11)12(14)15/h2-4H,1H3
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SMILES
Cc1ccc2c(c1)OC(=O)C(=C2Cl)--INVALID-LINK-
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Table 2: Physicochemical Properties of 4-Chloro-7-methyl-3-nitrocoumarin

Property Value Source

Physical Form Solid Sigma-Aldrich[1]

XlogP (predicted) 2.7 PubChemLite[2]

Table 3: Predicted Mass Spectrometry Data for 4-Chloro-7-methyl-3-nitrocoumarin

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 240.00582 144.5

[M+Na]⁺ 261.98776 155.6

[M-H]⁻ 237.99126 150.7

[M+NH₄]⁺ 257.03236 162.5

[M+K]⁺ 277.96170 149.0

Data from PubChemLite,

predicted using CCSbase.[2]
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Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of 4-Chloro-7-methyl-3-nitrocoumarin is

not readily available in the cited literature, a general approach can be inferred from the

synthesis of the related compound, 4-chloro-3-nitrocoumarin. This typically involves the

nitration of a 4-hydroxycoumarin precursor, followed by chlorination.

A plausible synthetic route is outlined below:

7-Methyl-4-hydroxycoumarin Nitration
(e.g., HNO₃/H₂SO₄) 7-Methyl-4-hydroxy-3-nitrocoumarin Chlorination

(e.g., POCl₃ or SOCl₂) 4-Chloro-7-methyl-3-nitrocoumarin

Click to download full resolution via product page

A plausible synthetic workflow for 4-Chloro-7-methyl-3-nitrocoumarin.

General Experimental Protocol (Adapted from similar syntheses):

Step 1: Nitration of 7-Methyl-4-hydroxycoumarin

To a stirred solution of 7-methyl-4-hydroxycoumarin in concentrated sulfuric acid, cooled in

an ice bath, a mixture of nitric acid and sulfuric acid is added dropwise, maintaining the

temperature below 5°C.

After the addition is complete, the reaction mixture is stirred at room temperature for a

specified time to ensure complete nitration.

The reaction mixture is then poured onto crushed ice, and the resulting precipitate (7-methyl-

4-hydroxy-3-nitrocoumarin) is filtered, washed with cold water until neutral, and dried.

Step 2: Chlorination of 7-Methyl-4-hydroxy-3-nitrocoumarin

A mixture of 7-methyl-4-hydroxy-3-nitrocoumarin and a chlorinating agent such as

phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) is heated under reflux for several

hours.

After cooling, the reaction mixture is carefully poured into ice-water.
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The solid product, 4-Chloro-7-methyl-3-nitrocoumarin, is collected by filtration, washed

thoroughly with water, and purified by recrystallization from an appropriate solvent (e.g.,

ethanol or acetic acid).

Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity and mechanism of action of 4-Chloro-7-methyl-3-
nitrocoumarin are not extensively reported. However, the broader class of coumarin

derivatives is known to exhibit a wide range of pharmacological properties, including

anticancer, anti-inflammatory, and antimicrobial activities.[3][4][5] The biological effects of these

compounds are often attributed to their ability to modulate various cellular signaling pathways.

Inferred Potential Signaling Pathways:

Based on studies of structurally related nitro- and chloro-coumarins, potential signaling

pathways that could be modulated by 4-Chloro-7-methyl-3-nitrocoumarin include:

PI3K/AKT Pathway: Some coumarin derivatives have been shown to exert cytotoxic effects

on cancer cells by inhibiting the PI3K/AKT signaling pathway, which is crucial for cell survival

and proliferation.[3]

Nrf2 Signaling Pathway: Natural coumarins have been identified as activators of the Nrf2

signaling pathway, a key regulator of cellular antioxidant responses. This suggests potential

for cytoprotective and anti-inflammatory effects.[6]

NF-κB Signaling Pathway: The anti-inflammatory properties of many coumarins are linked to

their ability to inhibit the NF-κB signaling pathway, a central mediator of inflammatory

responses.[7]
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Potential signaling pathways modulated by bioactive coumarin derivatives.

Safety Information
According to the information provided by Sigma-Aldrich, 4-Chloro-7-methyl-3-nitrocoumarin
is classified as acutely toxic if swallowed (Acute Tox. 3 Oral).[1] Appropriate safety precautions,

including the use of personal protective equipment, should be taken when handling this

compound.

Table 4: GHS Hazard Information
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Pictogram Signal Word Hazard Statement(s)

GHS06 (Skull and crossbones) Danger H301: Toxic if swallowed

Conclusion and Future Directions
4-Chloro-7-methyl-3-nitrocoumarin represents a potentially valuable scaffold for the

development of novel therapeutic agents. While specific biological data for this compound is

currently limited, the known activities of related coumarin derivatives provide a strong rationale

for further investigation. Future research should focus on the definitive synthesis and

characterization of this compound, followed by a comprehensive evaluation of its biological

activities and mechanism of action against various disease targets. In particular, its potential as

an anticancer, anti-inflammatory, or antimicrobial agent warrants exploration. Elucidating its

effects on key signaling pathways such as PI3K/AKT, Nrf2, and NF-κB will be critical in

understanding its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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